Cas no 1192053-90-9 (3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl)

• Product Name: 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl
• CAS No: 1192053-90-9
• MF: C₁₂H₄Cl₅F
• MW: 344.423562049866
• CID: 4997590
• Update Time: 2025-10-22

3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl

• Inchi： 1S/C12H4Cl5F/c13-5-1-7(12(17)11(18)2-5)6-3-9(15)10(16)4-8(6)14/h1-4H
• InChI Key： PGXUIVQOJOAJFA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=C(C=1Cl)F)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl

3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl (CAS No. 1192053-90-9): Properties, Applications, and Environmental Impact

3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl (CAS No. 1192053-90-9) is a halogenated biphenyl compound that has garnered significant attention in recent years due to its unique chemical properties and potential environmental implications. As a member of the polychlorinated biphenyl (PCB) family, this compound exhibits a combination of fluorine and chlorine substitutions, making it a subject of interest for researchers studying persistent organic pollutants (POPs) and their behavior in ecosystems.

The molecular structure of 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl features a biphenyl core with five chlorine atoms and one fluorine atom strategically positioned across the aromatic rings. This specific arrangement of halogens contributes to its chemical stability and lipophilicity, properties that are frequently discussed in environmental chemistry forums and research publications. Recent studies have focused on understanding how the presence of fluorine affects the compound's environmental persistence compared to traditional PCBs.

In laboratory settings, 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl serves as an important reference standard for analytical chemistry applications. Researchers utilize this compound to develop and validate analytical methods for detecting similar halogenated aromatic compounds in environmental samples. The growing demand for precise environmental monitoring has made this compound particularly relevant in discussions about emerging contaminants and their detection techniques.

The thermal properties of 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl have become a topic of interest in materials science circles. Its thermal stability and decomposition characteristics are frequently examined in studies investigating the behavior of halogenated compounds under various temperature conditions. These investigations often appear in search queries related to thermal analysis of organic compounds and halogenated material properties.

Environmental scientists have shown particular interest in the biodegradation pathways of 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl. The compound's resistance to microbial breakdown makes it a subject of ongoing research into environmental persistence and bioaccumulation potential. These aspects are frequently searched in relation to environmental risk assessment and pollutant fate modeling, reflecting current concerns about long-term ecological impacts.

From a synthetic chemistry perspective, the preparation of 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl involves specialized halogenation techniques that are often discussed in organic chemistry forums. The compound's synthesis represents an interesting case study in regioselective halogenation and aromatic substitution reactions, topics that frequently appear in academic search queries and chemistry education resources.

The analytical detection of 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl typically employs advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC). These methods are commonly searched in conjunction with halogenated compound analysis, reflecting the practical applications of this compound in analytical method development and validation.

Recent discussions in scientific literature have explored the potential structure-activity relationships of 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl, particularly how its specific halogen pattern influences its chemical behavior. These discussions often intersect with searches about molecular modeling and computational chemistry applications for predicting compound properties.

In regulatory contexts, compounds like 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl are frequently mentioned in discussions about chemical safety assessment and regulatory compliance. While not currently subject to specific restrictions, its structural similarity to regulated PCBs makes it a compound of interest in chemical policy discussions and regulatory science research.

The scientific community continues to investigate the environmental fate of 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl, with particular attention to its potential long-range transport in the environment. These studies often appear in searches related to global pollutant distribution and atmospheric chemistry, reflecting current environmental concerns.

From a commercial perspective, 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl is primarily available as a high-purity reference standard for research purposes. The compound's market availability is often searched in relation to chemical reference materials and analytical standards, highlighting its importance in quality control and method validation processes.

Ongoing research into 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl includes studies of its potential interactions with biological systems, particularly at the molecular level. These investigations frequently appear in searches about molecular toxicology and biochemical interactions, though it's important to note that current research is primarily fundamental in nature.

The compound's physical-chemical properties, including its solubility characteristics and partition coefficients, are frequently examined in environmental chemistry studies. These properties are often searched in relation to environmental behavior prediction and exposure assessment modeling, reflecting practical applications in environmental science.

As research into halogenated organic compounds continues to evolve, 3-Fluoro-2,5,2',4',5'-pentachlorobiphenyl remains an important compound for understanding the behavior of mixed halogenation patterns. Its study contributes to broader discussions about environmental chemistry and pollutant characterization, topics that consistently generate interest in scientific and regulatory communities.